molecular formula C7H15N B3349510 (R)-2-Ethylpiperidine CAS No. 22160-08-3

(R)-2-Ethylpiperidine

Cat. No. B3349510
CAS RN: 22160-08-3
M. Wt: 113.2 g/mol
InChI Key: QBBKKFZGCDJDQK-SSDOTTSWSA-N
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Description

“®-2-Ethylpiperidine” is a chiral building block developed using patented technology . It is also known as “®-2-Ethylpiperidine hydrochloride” and has a molecular weight of 149.66 . The empirical formula is C7H15N · HCl .


Synthesis Analysis

The synthesis of “®-2-Ethylpiperidine” is achieved via an enzymatic hydrolysis . This process involves the treatment of an oxalamic ester derivative (the reaction intermediate) with a specific enzyme (protease) to obtain the enantiomeric products . The oxalamic ester attached to the nitrogen of the amine group serves as a protecting group for this amine group .


Molecular Structure Analysis

The molecular structure of “®-2-Ethylpiperidine” can be represented by the SMILES string CC [C@H]1NCCCC1. [H]Cl . The InChI key is HFEDNVOKYCDBFD-OGFXRTJISA-N .


Chemical Reactions Analysis

The chemical reaction involved in the synthesis of “®-2-Ethylpiperidine” includes the acylation of (±)-2-ethylpiperidine to obtain the racemic oxalamic acid ester . The enzyme protease (Aspergillus species) plays a vital role in this reaction as it ensures the resolution of the racemic mixture, resulting in enantiomeric species .


Physical And Chemical Properties Analysis

“®-2-Ethylpiperidine” is a solid substance . It has an empirical formula of C7H15N · HCl and a molecular weight of 149.66 .

Mechanism of Action

The mechanism of action in the synthesis of “®-2-Ethylpiperidine” involves three major mechanistic steps . The first step is the acylation of (±)-2-ethylpiperidine to obtain the racemic oxalamic acid ester .

Safety and Hazards

“®-2-Ethylpiperidine” is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the GHS classification . It is harmful if swallowed and causes serious eye irritation . The safety precautions include washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing eye protection/face protection .

properties

IUPAC Name

(2R)-2-ethylpiperidine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H15N/c1-2-7-5-3-4-6-8-7/h7-8H,2-6H2,1H3/t7-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QBBKKFZGCDJDQK-SSDOTTSWSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1CCCCN1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC[C@@H]1CCCCN1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H15N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001321316
Record name (2R)-2-ethylpiperidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001321316
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

113.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

22160-08-3
Record name (2R)-2-ethylpiperidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001321316
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(R)-2-Ethylpiperidine
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(R)-2-Ethylpiperidine
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(R)-2-Ethylpiperidine
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(R)-2-Ethylpiperidine
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(R)-2-Ethylpiperidine
Reactant of Route 6
(R)-2-Ethylpiperidine

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